2-Hydroxy-2,3-dimethylbut-3-enoic acid
Overview
Description
2-Hydroxy-2,3-dimethylbut-3-enoic acid, also known as β-hydroxyisovaleric acid, is a chiral compound classified as an alpha-hydroxy acid. It has a molecular formula of C6H10O3 and a molecular weight of 130.14 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Hydroxy-2,3-dimethylbut-3-enoic acid consists of 6 carbon atoms, 10 hydrogen atoms, and 3 oxygen atoms . The InChI representation of the molecule isInChI=1S/C6H10O3/c1-4(2)6(3,9)5(7)8/h9H,1H2,2-3H3,(H,7,8) . The molecule has a topological polar surface area of 57.5 Ų .
Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Derivatives : 2-Hydroxy-2,3-dimethylbut-3-enoic acid derivatives have been synthesized for potential applications in organic chemistry. For instance, hydrazones derived from substituted benzophenones and fluorenone reacted with derivatives of 2-hydroxy-2,3-dimethylbut-3-enoic acid to produce 2-(2-ylidenehydrazino) derivatives. These compounds could serve as initial substances for the synthesis of 3-hydrazono-3H-furan-2-ones (Komarova et al., 2011).
Catalytic Studies : The activities of various catalysts, including those derived from 2,3-dimethylbut-1-ene and 2,3-dimethylbut-2-ene (which are closely related to 2-hydroxy-2,3-dimethylbut-3-enoic acid), have been measured to understand their effectiveness in isomerization processes (Gallace & Moffat, 1982).
Chemical Transformations
Hydroxylation and Halogen Addition : Research has been conducted on the hydroxylation and halogen addition to the carbon-carbon double bond of various 2-hydroxy-3-enoic acids and their derivatives. These processes are critical for understanding the chemical behavior and potential applications of these compounds (Yu & Simon, 1991).
Enantiomeric Resolution : The enantiomers of racemic 2-hydroxy acids have been resolved by capillary zone electrophoresis, demonstrating the potential of 2-hydroxy-2,3-dimethylbut-3-enoic acid in stereoisomeric studies and applications (Nardi et al., 1993).
Hydrogen Bonding Investigations
- Acid-Amide Hydrogen Bonding : The compound 2,2-dimethylbutynoic acid, closely relatedto 2-hydroxy-2,3-dimethylbut-3-enoic acid, has been studied for its self-complementing molecular recognition properties, which involve hydrogen bonding between the amide and carboxylic acid group. This type of study is crucial for understanding intermolecular interactions in related compounds (Wash et al., 1997).
Applications in Heterocyclic Chemistry
- Synthesis of Iminofurans : Reactions involving 2-hydroxy-2,3-dimethylbut-3-enoic acid have been used for the synthesis of iminofurans, a class of heterocyclic compounds. These reactions involve derivatives of 2-hydroxy-4-oxobut-2-enoic acids and demonstrate the versatility of 2-hydroxy-2,3-dimethylbut-3-enoic acid in synthesizing complex organic structures (Komarova et al., 2010).
Chemical Analysis and Characterization
- Characterization of Solid Bases : Studies involving the isomerization of compounds related to 2-hydroxy-2,3-dimethylbut-3-enoic acid, like 2,3-dimethylbut-1-ene, have been used to characterize solid base catalysts. This research provides insights into the chemical properties and potential applications of 2-hydroxy-2,3-dimethylbut-3-enoic acid in catalysis (Handa et al., 1999).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-hydroxy-2,3-dimethylbut-3-enoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c1-4(2)6(3,9)5(7)8/h9H,1H2,2-3H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXXIUSPPIOSKAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(C)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20498021 |
Source
|
| Record name | 2-Hydroxy-2,3-dimethylbut-3-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20498021 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-2,3-dimethylbut-3-enoic acid | |
CAS RN |
17891-10-0 |
Source
|
| Record name | 2-Hydroxy-2,3-dimethylbut-3-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20498021 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-hydroxy-2,3-dimethylbut-3-enoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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